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Compound of Interest

Compound Name: Cyclopropane, 1,1-diethenyl-

Cat. No.: B095174

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper disposal of
Cyclopropane, 1,1-diethenyl- (CAS No. 17085-84-6). Due to its chemical structure as a vinyl-
substituted cyclopropane, this compound presents significant potential hazards, including the
formation of explosive peroxides and the risk of uncontrolled polymerization. Adherence to
strict disposal protocols is critical to ensure the safety of laboratory personnel and compliance
with environmental regulations.

Key Safety Considerations

Cyclopropane, 1,1-diethenyl- should be handled as a peroxide-forming and potentially
polymerizable monomer. The vinyl groups are susceptible to oxidation, which can form
unstable peroxides over time, posing a severe explosion risk, especially upon heating or
concentration. Additionally, the presence of double bonds makes the compound prone to
polymerization, which can be initiated by heat, light, or contaminants, and may become
violently exothermic.

Urgent Safety Notice: If you discover a container of Cyclopropane, 1,1-diethenyl- that is old,
has an unknown opening date, shows any signs of crystallization, discoloration, or the
formation of a solid mass, DO NOT ATTEMPT TO MOVE OR OPEN IT. Immediately contact
your institution's Environmental Health and Safety (EHS) office or a professional hazardous
waste disposal service.
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Chemical and Physical Data

While a specific Safety Data Sheet (SDS) for Cyclopropane, 1,1-diethenyl- is not readily
available, the following information has been compiled from available sources. This data should
be used as a preliminary reference, and caution is advised.

Property Value Source

CAS Number 17085-84-6 Smolecule[1]
Molecular Formula C7H1o0 Smolecule[1]
Molecular Weight 94.15 g/mol Smolecule[1]

Step-by-Step Disposal Protocol

This protocol is based on best practices for the disposal of peroxide-forming and polymerizable
hazardous materials.

1. Initial Assessment and Container Labeling:

» Date all containers upon receipt and upon opening. This is crucial for tracking the age of the
chemical.

 Inspect the container for any signs of peroxide formation (crystals, discoloration,
stratification) or polymerization (solidification, viscosity increase). If any are present, follow
the urgent safety notice above.

e Ensure the container is clearly labeled with the full chemical name: "Cyclopropane, 1,1-
diethenyl-".

2. Peroxide Testing (For Open Containers):

« If the container has been opened, it is recommended to test for peroxides periodically (e.qg.,
every 3-6 months).

o Use commercially available peroxide test strips.
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Experimental Protocol for Peroxide Testing:
o Work in a certified chemical fume hood.

o Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab
coat, and chemical-resistant gloves.

o Carefully open the container, avoiding any friction or grinding motion on the cap.
o Dip the test strip into the liquid for the time specified by the manufacturer.
o Withdraw the strip and compare the color to the chart provided with the test kit.

o If peroxides are detected at a concentration of 30 ppm or higher, the chemical should be
disposed of promptly. Do not attempt to treat or remove the peroxides yourself.

. Segregation and Storage of Waste:

Store the container of Cyclopropane, 1,1-diethenyl- intended for disposal in a cool, dark,
and well-ventilated area, away from heat, light, and sources of ignition.

Keep it segregated from incompatible materials, such as strong oxidizing agents, acids, and
bases.

Use secondary containment to prevent spills.
. Arranging for Professional Disposal:
Do not dispose of Cyclopropane, 1,1-diethenyl- down the drain or in regular trash.

Contact your institution's EHS office or a licensed hazardous waste disposal company to
arrange for pickup and disposal.

Provide them with all available information about the chemical, including its name, quantity,
and the results of any peroxide testing.

Follow their specific instructions for packaging and labeling the waste container for transport.
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5. Spill Management:

 In the event of a small spill, absorb the material with a non-combustible absorbent (e.g.,
vermiculite, sand).

e Collect the contaminated absorbent material into a sealed container for hazardous waste
disposal.

o For larger spills, evacuate the area and contact your institution's emergency response team.

Disposal Workflow Diagram
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Disposal Workflow for Cyclopropane, 1,1-diethenyl-
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Caption: Disposal decision workflow for Cyclopropane, 1,1-diethenyl-.
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This guide is intended to provide immediate, essential information. Always prioritize safety and
consult with your institution's safety professionals for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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